Cas no 920017-67-0 (Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?))

• Product name: Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
• CAS No: 920017-67-0
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 747790
• PubChem ID: 71422776

Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-hydroxy-1,2-diphenyl-, hydrate (1:?)
• 2-hydroxy-1,2-diphenylethanone,hydrate
• 920017-67-0
• 2-Hydroxy-1,2-diphenylethan-1-one--water (1/1)
• DTXSID40841777
• benzoin hydrate

• Inchi： InChI=1S/C14H12O2.H2O/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;/h1-10,13,15H;1H2
• InChI Key： ALGAFSIPKVUBPL-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)O.O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų